Cas no 2228539-06-6 (tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate
• CAS No: 2228539-06-6
• MF: C₁₃H₁₅ClFNO₃
• MW: 287.714506387711
• CID: 6471352
• PubChem ID: 165779047
• Update Time: 2025-07-29

tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate
• EN300-1874008
• 2228539-06-6
• tert-butyl N-[1-(4-chloro-2-fluorophenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C13H15ClFNO3/c1-13(2,3)19-12(18)16-11(7-17)9-5-4-8(14)6-10(9)15/h4-7,11H,1-3H3,(H,16,18)
• InChI Key： DDPAHVHWJULPGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.0724492g/mol
• Monoisotopic Mass: 287.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate

Chemical Structure and Synthesis of tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2228539-06-6)

tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate is a synthetic compound characterized by its complex molecular structure, which includes a tert-butyl group, a carbamate functional group, and a 4-chloro-2-fluorophenyl substituent. The molecular formula of this compound is C₁₆H₁₇ClFNO₃, and its molecular weight is approximately 332.76 g/mol. The synthesis of this compound typically involves a multi-step process that combines carbonyl chemistry, fluorination techniques, and aryl substitution reactions. Recent advancements in green chemistry have enabled the development of more efficient and environmentally sustainable methods for its production, aligning with the growing emphasis on sustainable drug development in the pharmaceutical industry.

The carbamate functional group in this molecule is critical for its biological activity, as it allows for the formation of hydrogen bonds with target proteins, enhancing its selectivity and binding affinity. The 4-chloro-2-fluorophenyl substituent contributes to the compound's electronic properties, which are essential for modulating its receptor interaction and metabolic stability. These structural features make tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate a promising candidate for further drug discovery and targeted therapy applications.

Recent studies have focused on optimizing the synthetic route of this compound to improve its yield and purity. For example, a 2023 publication in *Organic & Biomolecular Chemistry* reported a novel catalytic approach using transition metal catalysts to achieve high regioselectivity in the formation of the carbamate linkage. This method significantly reduces the number of protecting groups required during synthesis, which is a major advantage in large-scale manufacturing. Such advancements are crucial for the commercialization of this compound as a potential therapeutic agent.

Moreover, the tert-butyl group in this molecule plays a key role in stabilizing the intermediate during the carbamate formation step. This group also helps in masking reactive functionalities, which is important for preventing unwanted side reactions during synthesis. The fluorine atom at the 2-position of the phenyl ring further enhances the compound's lipophilicity, which is a desirable property for drug penetration across biological membranes. These structural characteristics are being explored in the context of targeted drug delivery systems, where the compound's solubility and bioavailability are critical factors.

Current research efforts are also investigating the biocompatibility of tert-butyl N-1-(4-chloro-2-fluorophenyl)-3-oxoethylcarbamate in various in vitro models. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits low toxicity towards mammalian cells, which is a significant advantage for its potential use in therapeutic applications. The low cytotoxicity profile is attributed to the steric hindrance provided by the tert-butyl group, which reduces the compound's reactivity with cellular components.

Another area of focus is the pharmacokinetic profile of this compound. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to determine its clinical potential. The carbamate group is known to undergo hydrolysis in the body, which affects the compound's half-life and bioavailability. However, recent studies have shown that the fluorine substitution can significantly enhance the metabolic stability of the compound, making it a more viable candidate for long-acting formulations.

Additionally, the electronic properties of the 4-chloro-2-fluorophenyl group are being studied for their role in receptor binding. Computational models have predicted that this substituent can modulate the hydrophobic interactions between the compound and its target protein, which is essential for selective binding. These findings are being used to design structure-based drug discovery strategies aimed at improving the efficacy and specificity of the compound.

Overall, the synthesis and characterization of tert-butyl N-1-(4-chloro-2-fluorophenyl)-2-oxoethylcarbamate represent a significant step forward in the development of novel therapeutic agents. The compound's unique structural features, combined with recent advancements in synthetic chemistry and drug design, position it as a promising candidate for further preclinical and clinical evaluation.